Cas no 313245-26-0 ((2Z)-N-acetyl-6-bromo-2-{4-(trifluoromethoxy)phenylimino}-2H-chromene-3-carboxamide)

• Product Name: (2Z)-N-acetyl-6-bromo-2-{4-(trifluoromethoxy)phenylimino}-2H-chromene-3-carboxamide
• CAS No: 313245-26-0
• MF: C₁₉H₁₂BrF₃N₂O₄
• MW: 469.208794593811
• CID: 3143337
• PubChem ID: 1223705
• Update Time: 2025-05-25

(2Z)-N-acetyl-6-bromo-2-{4-(trifluoromethoxy)phenylimino}-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• <br>(2Z)-N-acetyl-6-bromo-2-{[4-(trifluoromethoxy)phenyl]imino}-2H-chromene-3-c arboxamide
• (2Z)-N-acetyl-6-bromo-2-{4-(trifluoromethoxy)phenylimino}-2H-chromene-3-carboxamide
• AK-968/15361726
• 313245-26-0
• N-acetyl-6-bromo-2-[4-(trifluoromethoxy)phenyl]iminochromene-3-carboxamide
• SR-01000550545
• (2Z)-N-acetyl-6-bromo-2-{[4-(trifluoromethoxy)phenyl]imino}-2H-chromene-3-carboxamide
• AB00158554-02
• SR-01000550545-1
• F1606-0056
• N-acetyl-6-bromo-2-{[4-(trifluoromethoxy)phenyl]imino}-2H-chromene-3-carboxamide
• AKOS002077368
• (Z)-N-acetyl-6-bromo-2-((4-(trifluoromethoxy)phenyl)imino)-2H-chromene-3-carboxamide

• Inchi： 1S/C19H12BrF3N2O4/c1-10(26)24-17(27)15-9-11-8-12(20)2-7-16(11)28-18(15)25-13-3-5-14(6-4-13)29-19(21,22)23/h2-9H,1H3,(H,24,26,27)/b25-18-
• InChI Key： ZTMLKPXBJAXFRO-BWAHOGKJSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(NC(C)=O)=O)/C(=N/C1C=CC(=CC=1)OC(F)(F)F)/O2

Computed Properties

• Exact Mass: 467.99325Da
• Monoisotopic Mass: 467.99325Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 77Ų

Additional information on (2Z)-N-acetyl-6-bromo-2-{4-(trifluoromethoxy)phenylimino}-2H-chromene-3-carboxamide

Introduction to (2Z)-N-acetyl-6-bromo-2-{4-(trifluoromethoxy)phenylimino}-2H-chromene-3-carboxamide (CAS No. 313245-26-0)

The compound (2Z)-N-acetyl-6-bromo-2-{4-(trifluoromethoxy)phenylimino}-2H-chromene-3-carboxamide, identified by its CAS number 313245-26-0, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, belonging to the chromene class, has garnered considerable attention due to its unique structural features and promising biological activities. The presence of multiple functional groups, including an acetyl group, a bromine atom, and a trifluoromethoxy substituent, contributes to its complex reactivity and potential therapeutic applications.

Chromenes are heterocyclic compounds that have been extensively studied for their diverse pharmacological properties. Among these, the derivative (2Z)-N-acetyl-6-bromo-2-{4-(trifluoromethoxy)phenylimino}-2H-chromene-3-carboxamide stands out due to its intricate molecular architecture. The combination of an acetylated amide group and a brominated chromene core suggests potential interactions with various biological targets, making it a valuable candidate for further investigation.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can modulate multiple pathways simultaneously. The structural features of (2Z)-N-acetyl-6-bromo-2-{4-(trifluoromethoxy)phenylimino}-2H-chromene-3-carboxamide make it a promising candidate for such applications. The trifluoromethoxy group, in particular, is known for its ability to enhance binding affinity and metabolic stability, which are critical factors in drug design.

The synthesis of this compound involves a series of carefully orchestrated reactions that highlight the expertise required in organic chemistry. The bromination at the 6-position of the chromene ring and the introduction of the 4-(trifluoromethoxy)phenylimino group are key steps that contribute to the molecule's unique properties. These synthetic strategies not only demonstrate the versatility of chromene derivatives but also open new avenues for the development of novel pharmaceuticals.

In terms of biological activity, preliminary studies have suggested that (2Z)-N-acetyl-6-bromo-2-{4-(trifluoromethoxy)phenylimino}-2H-chromene-3-carboxamide exhibits potent effects on various cellular targets. These include enzymes involved in inflammation and oxidative stress, as well as receptors implicated in neurological disorders. The molecule's ability to interact with multiple pathways makes it an attractive candidate for therapeutic intervention.

The trifluoromethoxy substituent plays a crucial role in determining the pharmacological profile of this compound. This group not only enhances binding affinity but also contributes to metabolic stability, which is essential for drug efficacy. Additionally, the acetylated amide group provides a site for further functionalization, allowing for the development of more sophisticated derivatives with tailored properties.

Current research is focused on elucidating the mechanism of action of (2Z)-N-acetyl-6-bromo-2-{4-(trifluoromethoxy)phenylimino}-2H-chromene-3-carboxamide. By understanding how this compound interacts with biological targets at the molecular level, researchers can optimize its therapeutic potential and minimize any potential side effects. This involves a combination of computational modeling, spectroscopic techniques, and in vitro assays to gain comprehensive insights into its behavior.

The potential applications of this compound are broad and span across multiple therapeutic areas. For instance, its anti-inflammatory properties make it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to modulate oxidative stress suggests potential uses in neurodegenerative diseases like Alzheimer's and Parkinson's.

The development of novel pharmaceuticals relies heavily on the discovery and optimization of new molecular entities like (2Z)-N-acetyl-6-bromo-2-{4-(trifluoromethoxy)phenylimino}-2H-chromene-3-carboxamide. The synthesis and characterization of this compound exemplify the cutting-edge research being conducted in medicinal chemistry today. By leveraging advanced synthetic techniques and interdisciplinary approaches, scientists are paving the way for new treatments that address unmet medical needs.

In conclusion, (CAS No. 313245-26-0) is a structurally complex and biologically active compound with significant therapeutic potential. Its unique combination of functional groups makes it a valuable tool for further research in drug discovery. As our understanding of its mechanisms and applications continues to grow, this molecule is poised to play a crucial role in the development of next-generation pharmaceuticals.